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Compound of Interest

Compound Name: DB07268

Cat. No.: B1669851 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

DB07268, a potent JNK1 inhibitor. Adherence to these procedures is critical to ensure

personnel safety and environmental protection. The information is compiled from safety data

sheets and is intended for researchers, scientists, and drug development professionals.

Hazard Profile and Safety Precautions
DB07268 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. It is imperative to prevent its release into the environment. The following table

summarizes the key hazard information.

Hazard Classification GHS Code Precautionary Statement

Acute toxicity, Oral (Category

4)
H302 Harmful if swallowed[1].

Acute aquatic toxicity

(Category 1)
H400 Very toxic to aquatic life[1].

Chronic aquatic toxicity

(Category 1)
H410

Very toxic to aquatic life with

long lasting effects[1].

When handling DB07268, appropriate personal protective equipment (PPE) must be worn. This

includes safety goggles with side-shields, chemical-resistant gloves, and impervious
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clothing[1]. All handling should be performed in a well-ventilated area to avoid inhalation of dust

or aerosols[1].

Storage and Handling
Proper storage is crucial to maintain the stability and integrity of DB07268. The compound

should be stored in a tightly sealed container in a cool, well-ventilated area, away from direct

sunlight and sources of ignition[1]. Recommended storage temperatures are -20°C for the

powdered form and -80°C when in solvent[1].

Spill Management
In the event of a spill, evacuate the area and ensure adequate ventilation[1]. Wearing full

personal protective equipment, collect the spillage[1]. Care should be taken to avoid breathing

vapors, mist, dust, or gas[1]. Spilled material should be contained and disposed of as

hazardous waste. Keep the product away from drains, water courses, or the soil[1].

Disposal Procedure
The disposal of DB07268 and its containers must be conducted in accordance with local, state,

and federal regulations. Due to its high aquatic toxicity, it must not be disposed of in the sewer

system or as regular trash.

Step-by-Step Disposal Protocol:

Waste Collection: Collect all waste materials containing DB07268, including unused product,

contaminated consumables (e.g., pipette tips, vials), and spill cleanup materials, in a

designated and clearly labeled hazardous waste container.

Container Labeling: The waste container must be labeled with the words "Hazardous Waste,"

the full chemical name "2-[[2-[(3-hydroxyphenyl)amino]-4-pyrimidinyl]amino]-benzamide" or

"DB07268," and a clear description of the contents.

Segregation: Store the hazardous waste container in a designated secondary containment

area, segregated from incompatible materials such as strong acids, alkalis, and

oxidizing/reducing agents[1].
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Professional Disposal: Arrange for the collection and disposal of the hazardous waste by a

licensed and approved waste disposal company. The P501 precautionary statement

specifies that contents and container must be disposed of at an approved waste disposal

plant[1].

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of DB07268.
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Caption: Logical workflow for the safe disposal of DB07268.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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